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Compound of Interest

Compound Name:
Methyl 2-bromo-4-

hydroxybenzoate

CAS No.: 101085-03-4

Cat. No.: B3030892

Get Quote

Executive Safety Snapshot
Methyl 2-bromo-4-hydroxybenzoate is a halogenated phenolic ester commonly used as an

intermediate in pharmaceutical synthesis.[1] Its disposal requires strict adherence to

halogenated waste protocols.[1][2] Unlike standard organic waste, the presence of the bromine

atom necessitates specific incineration conditions to prevent the release of corrosive hydrogen

bromide (HBr) gas.

Critical Hazard Profile:
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Property Designation Operational Implication

Chemical Class Halogenated Organic Solid
MUST be segregated from
non-halogenated solvents.
[1]

Toxicity Acute Tox. 3 (Oral)
High toxicity; avoid dust

generation during transfer.[1]

Environmental Aquatic Chronic 2/3
Zero tolerance for drain

disposal.[1]

| Reactivity | Incompatible with Oxidizers | Do not co-mingle with nitric acid or peroxides in

waste streams.[1][3] |

The Core Directive: The Segregation Logic[1]
Why Segregation Matters: Standard laboratory incinerators often operate without the acid-gas

scrubbers required for halogenated compounds.[1] If Methyl 2-bromo-4-hydroxybenzoate is

disposed of in a "General Organic" stream, its combustion releases HBr, which corrodes

incinerator infrastructure and violates EPA/local emissions standards.[1]

The Golden Rule:

"If it has a halogen (F, Cl, Br, I), it goes in the Halogenated Waste Stream."

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Waste
Applicable for: Expired reagents, contaminated spatulas, weighing boats, and filter cakes.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk for solids.[1]
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Labeling:

Affix a hazardous waste label before adding waste.[1][2]

Mandatory Fields: Full Chemical Name ("Methyl 2-bromo-4-hydroxybenzoate"), Hazard

Checkbox ("Toxic"), and Constituent Tag ("Halogenated Organic Solid").

Transfer:

Wear nitrile gloves and safety goggles.[1]

Transfer solid waste inside a fume hood to capture potential dust.[1]

Do not dissolve the solid in solvent just to dispose of it; this increases waste volume and

cost unnecessarily.[1]

Sealing: Ensure the lid is screw-tight. Parafilm is not a secondary seal for waste containers;

use proper caps.[1]

Scenario B: Disposal of Reaction Mixtures (Solutions)
Applicable for: Mother liquors, reaction solvents, and washings.

Solvent Compatibility Check:

If the compound is dissolved in a non-halogenated solvent (e.g., Methanol, Ethyl Acetate),

the entire mixture is now classified as Halogenated Waste.

Reasoning: Even trace amounts of halogens contaminate the bulk solvent stream.[1]

Accumulation:

Pour into the carboy designated "Halogenated Organic Solvents."[1]

Never fill beyond the shoulder of the carboy (leave 10% headspace for expansion).[1]

Log Entry:
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Record the volume and the specific concentration of Methyl 2-bromo-4-
hydroxybenzoate on the waste log sheet attached to the carboy.[1]

Spill Management Protocol
Immediate Action: Isolate the area. If the spill exceeds 50g or is outside a fume hood, evacuate

and contact EHS.[1]

Spill Type Cleanup Procedure

Dry Solid Spill

1. Dampen a paper towel with water (prevents

dust dispersal).2.[1] Gently wipe inward from the

spill perimeter.3.[1] Place used towels in a

sealable bag.4. Dispose of bag in Halogenated

Solid Waste.

Solution Spill

1. Cover with an inert absorbent (Vermiculite or

chemically treated pads).2.[1] Wait 5 minutes for

absorption.3. Scoop into a temporary

container.4. Label as "Debris from Halogenated

Spill" and request pickup.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the critical decision pathways for disposing of Methyl 2-
bromo-4-hydroxybenzoate to ensure regulatory compliance.
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Waste Generation:
Methyl 2-bromo-4-hydroxybenzoate

Physical State?

Solid Waste
(Powder, Filter Cake)

Dry

Liquid/Solution
(Reaction Mixture)

Dissolved

Container: Wide-Mouth HDPE Jar
Label: 'Halogenated Organic Solid'

Is the solvent
Halogenated?

Solvent is Halogenated
(e.g., DCM, Chloroform)

Yes

Solvent is Non-Halogenated
(e.g., MeOH, EtOAc)

No

Container: Safety Carboy
Label: 'Halogenated Organic Solvents'

CRITICAL RULE:
Mixture becomes Halogenated Waste

Click to download full resolution via product page
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Figure 1: Decision logic for segregating Methyl 2-bromo-4-hydroxybenzoate waste streams.

Note that mixing with non-halogenated solvents irreversibly classifies the entire volume as

halogenated waste.

Regulatory & Compliance Context
RCRA Classification (USA): While Methyl 2-bromo-4-hydroxybenzoate is not explicitly P-

listed or U-listed by specific name in 40 CFR 261.33, it is regulated under the "Cradle-to-Grave"

principle.[1]

Characteristic Waste: If dissolved in flammable solvents, it carries the D001 (Ignitable) code.

[1]

Halogenated Solvents (F-List): If mixed with >10% spent halogenated solvents (e.g.,

Methylene Chloride), it falls under F002.[1][4][5][6]

Global Harmonization (GHS): Ensure your waste labels reflect the GHS classification found on

the Safety Data Sheet (SDS), specifically the Skull and Crossbones (Acute Toxicity) and

Environment (Aquatic Toxicity) pictograms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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